Cas no 1807115-94-1 (2-Bromo-6-hydroxymethyl-4-cyanobenzenesulfonyl chloride)

• Product Name: 2-Bromo-6-hydroxymethyl-4-cyanobenzenesulfonyl chloride
• CAS No: 1807115-94-1
• MF: C₈H₅BrClNO₃S
• MW: 310.55219912529
• CID: 4963507
• Update Time: 2025-07-02

2-Bromo-6-hydroxymethyl-4-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-hydroxymethyl-4-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H5BrClNO3S/c9-7-2-5(3-11)1-6(4-12)8(7)15(10,13)14/h1-2,12H,4H2
• InChI Key： CKHCMPGCUBYDED-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(CO)=C1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 308.88620 g/mol
• Monoisotopic Mass: 308.88620 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.5
• Molecular Weight: 310.55

Additional information on 2-Bromo-6-hydroxymethyl-4-cyanobenzenesulfonyl chloride

Introduction to 2-Bromo-6-hydroxymethyl-4-cyanobenzenesulfonyl chloride (CAS No. 1807115-94-1)

2-Bromo-6-hydroxymethyl-4-cyanobenzenesulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1807115-94-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzenesulfonyl chlorides, which are widely utilized as intermediates in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a bromo substituent, a hydroxymethyl group, and a cyano group, makes this compound a versatile building block for further chemical modifications and applications.

The benzenesulfonyl chloride moiety is particularly noteworthy due to its reactivity in forming sulfonamide derivatives, which are prevalent in many drugs and agrochemicals. The bromo atom at the 2-position and the hydroxymethyl group at the 6-position introduce additional sites for functionalization, enabling chemists to tailor the compound's properties for specific applications. The cyano group at the 4-position further enhances its utility by participating in nucleophilic addition reactions, making it a valuable precursor in organic synthesis.

In recent years, there has been a growing interest in developing novel sulfonamide-based drugs due to their broad spectrum of biological activities. 2-Bromo-6-hydroxymethyl-4-cyanobenzenesulfonyl chloride has been explored as a key intermediate in the synthesis of sulfonamides with potential therapeutic applications. For instance, researchers have investigated its use in generating sulfonamides that exhibit antimicrobial and anti-inflammatory properties. The ability to modify the aromatic ring through selective substitution allows for the creation of compounds with optimized pharmacokinetic profiles.

One of the most compelling aspects of this compound is its role in constructing heterocyclic scaffolds. Heterocycles are essential components of many pharmaceuticals, and the introduction of nitrogen-containing rings can significantly influence a molecule's biological activity. The cyano group in 2-Bromo-6-hydroxymethyl-4-cyanobenzenesulfonyl chloride can be converted into amine or amide functionalities, which are crucial for forming hydrogen bonds and improving binding affinity to biological targets. This adaptability makes it an attractive choice for medicinal chemists seeking to develop new drug candidates.

Moreover, the compound's reactivity with nucleophiles has been leveraged in polymer chemistry. Sulfonamides derived from this intermediate have been used to create polymers with enhanced thermal stability and mechanical strength. These materials find applications in advanced materials science, where precise control over molecular architecture is essential. The hydroxymethyl group also provides opportunities for further functionalization via etherification or esterification reactions, expanding the range of possible derivatives.

The synthesis of 2-Bromo-6-hydroxymethyl-4-cyanobenzenesulfonyl chloride typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of benzenesulfonyl chloride derivatives followed by selective functional group transformations. Advances in catalytic methods have improved the efficiency of these reactions, making it more feasible to produce large quantities of this compound for industrial applications.

In academic research, this compound has been employed in studies aimed at understanding reaction mechanisms and developing new synthetic methodologies. Its unique structure allows researchers to probe electronic effects and steric influences on aromatic substitution reactions. Such insights are invaluable for designing more efficient synthetic routes and predicting the behavior of related compounds.

The pharmaceutical industry has also shown interest in 2-Bromo-6-hydroxymethyl-4-cyanobenzenesulfonyl chloride due to its potential as a scaffold for drug discovery. Computational modeling studies have identified derivatives of this compound that exhibit promising activity against various diseases, including cancer and infectious disorders. By leveraging computational tools alongside experimental validation, researchers can accelerate the discovery process and identify lead compounds for further development.

Another area where this compound has found utility is in agrochemical research. Sulfonamides derived from it have demonstrated efficacy as herbicides and fungicides, offering farmers new tools to protect their crops. The ability to fine-tune the structure of these compounds allows for the development of products with improved environmental profiles while maintaining high efficacy.

Future directions in the study of 2-Bromo-6-hydroxymethyl-4-cyanobenzenesulfonyl chloride may focus on exploring its role in green chemistry initiatives. Researchers are increasingly seeking sustainable alternatives to traditional synthetic methods, and this compound offers opportunities for such innovations through catalytic processes and solvent-free reactions. Additionally, biocatalytic approaches could be explored to enhance selectivity and reduce waste during production.

In conclusion,2-Bromo-6-hydroxymethyl-4-cyanobenzenesulfonyl chloride (CAS No. 1807115-94-1) is a multifunctional organic compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new uses for this compound, it is likely to remain an important tool in both academic and industrial settings.